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Compound of Interest

Compound Name: 1-Benzylindoline

Cat. No.: B1278262 Get Quote

Disclaimer: This document provides a summary of safety and handling information for 1-
Benzylindoline. It is intended for use by trained professionals in a laboratory or drug

development setting. All users should consult original Safety Data Sheets (SDS) for

comprehensive information and adhere to all applicable safety regulations.

Introduction
1-Benzylindoline is a heterocyclic compound of interest in chemical synthesis and drug

discovery. As with any research chemical, a thorough understanding of its potential hazards

and the implementation of appropriate safety protocols are paramount to ensure the well-being

of laboratory personnel. This guide provides an in-depth overview of the known safety

information, handling precautions, and emergency procedures for 1-Benzylindoline.

Hazard Identification and Classification
Due to the limited availability of a specific Safety Data Sheet (SDS) for 1-Benzylindoline (CAS

No. 61589-14-8), the hazard profile has been extrapolated from data on structurally similar

compounds, primarily 1-Benzylindole. Researchers should handle 1-Benzylindoline with the

assumption that it may possess similar hazardous properties.

GHS Hazard Classification (Based on 1-Benzylindole)[1]
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard classifications for the related compound, 1-Benzylindole:
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Hazard Class Hazard Statement Pictogram Signal Word

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed
alt text Warning

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation
alt text Warning

Serious eye

damage/eye irritation

(Category 1)

H318: Causes serious

eye damage
alt text Danger

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

(Category 3)

H335: May cause

respiratory irritation
alt text Warning

Summary of Potential Hazards
Based on the available data for analogous compounds, 1-Benzylindoline should be treated as

a substance that is:

Harmful if swallowed.

An irritant to the skin and respiratory system.[1]

A cause of serious eye damage.[2]

Potentially cytotoxic, as various N-benzyl-indole derivatives have shown such activity.[1]

Long-term exposure to the related compound 1-benzylindole has been shown in animal

studies to potentially lead to functional disorders of the cardiovascular system.[3]

Physical and Chemical Properties
There is limited publicly available data on the specific physical and chemical properties of 1-
Benzylindoline.
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Property Value

Molecular Formula C₁₅H₁₅N

Molecular Weight 209.29 g/mol

CAS Number 61589-14-8

Boiling Point Not available

Melting Point Not available

Density Not available

Experimental Protocols: Safe Handling Procedures
Given the potential hazards, the following handling procedures are recommended. These are

general guidelines and should be adapted to specific experimental conditions in consultation

with a laboratory's safety officer.

Engineering Controls
All work with 1-Benzylindoline should be conducted in a properly functioning chemical fume

hood to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and change them

frequently, especially after direct contact.

Skin and Body Protection: A lab coat must be worn. For procedures with a higher risk of

splashing, consider additional protective clothing such as an apron or coveralls.

Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors should be used.
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General Hygiene Practices
Avoid all personal contact with the substance.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling 1-Benzylindoline, before

breaks, and at the end of the workday.

Storage
Store 1-Benzylindoline in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Spill and Waste Disposal
In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for chemical waste disposal.

For larger spills, evacuate the area and contact the institution's environmental health and

safety department.

Dispose of all waste containing 1-Benzylindoline in accordance with local, state, and

federal regulations for hazardous chemical waste.

First Aid Measures
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

If on Skin: Immediately remove contaminated clothing. Wash the affected area with plenty of

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1278262?utm_src=pdf-body
https://www.benchchem.com/product/b1278262?utm_src=pdf-body
https://www.benchchem.com/product/b1278262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Visualizations
Safe Handling Workflow for 1-Benzylindoline
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Structurally Similar Compounds

Inferred Potential Hazards

1-Benzylindoline
(CAS: 61589-14-8)

(Limited Data)

1-Benzylindole
(CAS: 3377-71-7)

Inference from

(1-Benzyl-1H-indol-5-yl)methanamine

Inference from
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. 1-Benzylindole | C15H13N | CID 96913 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Studies of the effect of indole and its derivative 1-benzylindole on the functional state of
the heart and blood values of laboratory rats | Gorokhova | Acta Biomedica Scientifica
[actabiomedica.ru]

To cite this document: BenchChem. [Safety and Handling Precautions for 1-Benzylindoline: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278262#safety-and-handling-precautions-for-1-
benzylindoline]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1278262?utm_src=pdf-body-img
https://www.benchchem.com/product/b1278262?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Initial_Toxicity_Assessment_of_1_Benzyl_1H_indol_5_yl_methanamine_A_Review_of_Analog_Data.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzylindole
https://www.actabiomedica.ru/jour/article/view/4599?locale=en_US
https://www.actabiomedica.ru/jour/article/view/4599?locale=en_US
https://www.actabiomedica.ru/jour/article/view/4599?locale=en_US
https://www.benchchem.com/product/b1278262#safety-and-handling-precautions-for-1-benzylindoline
https://www.benchchem.com/product/b1278262#safety-and-handling-precautions-for-1-benzylindoline
https://www.benchchem.com/product/b1278262#safety-and-handling-precautions-for-1-benzylindoline
https://www.benchchem.com/product/b1278262#safety-and-handling-precautions-for-1-benzylindoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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